NCGC00229600

• Molecular Formula: C30H29N3O3
• Molecular Weight: 479.6 g/mol
• InChI: InChI=1S/C30H29N3O3/c1-20-8-6-9-21(2)28(20)36-19-24-16-23(13-14-27(24)35-3)29-32-26-12-5-4-11-25(26)30(34)33(29)18-22-10-7-15-31-17-22/h4-17,29,32H,18-19H2,1-3H3
• InChIKey: ODFGSMOTQLYMHU-UHFFFAOYSA-N

NCGC00229600: Allosteric TSHR Inverse Agonist Overview

NCGC00229600 is a small-molecule allosteric inverse agonist of the thyrotropin receptor (TSHR), with the molecular formula C30H29N3O3 and a molecular weight of 479.57 g/mol [1]. It is a member of the quinazoline class and functions by binding to a site distinct from the orthosteric TSH-binding pocket, thereby reducing basal and stimulated TSHR signaling [1]. The compound is commercially available from several vendors with a typical purity of ≥98%, and its primary application is as a chemical probe for investigating TSHR-mediated pathophysiology in Graves' disease (GD) and Graves' ophthalmopathy (GO) .

1

Mechanism Allosteric inverse agonist for constitutive TSHR activity studies

2

Autoantibody panel Reported broad anti-TSAb activity across patient-derived sera

3

Formulation Formulation-exposure context for oral research administration

• [1] Neumann S, Eliseeva E, McCoy JG, Napolitano G, Giuliani C, Monaco F, Huang W, Gershengorn MC. A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. J Clin Endocrinol Metab. 2011 Feb;96(2):548-54. doi: 10.1210/jc.2010-1935. PMID: 21123444; PMCID: PMC3048317. View Source

NCGC00229600: Irreplaceable TSHR Antagonist

In the TSHR modulator landscape, generic substitution is scientifically untenable. NCGC00229600 is distinguished by its validated allosteric inverse agonism, which enables it to suppress both basal and stimulated receptor activity [1]. This is a crucial functional distinction from neutral antagonists like NCGC00242595, which only inhibit stimulated signaling [2]. Furthermore, its ability to broadly antagonize the effects of thyroid-stimulating antibodies (TSAbs) across a diverse cohort of patient sera (100% of 30 samples) is a unique and quantitatively demonstrated characteristic that is not guaranteed for all in-class compounds, such as NIDDK/CEB-52 or ML224 [1]. Substituting NCGC00229600 with a different TSHR ligand without rigorous cross-validation of these specific properties would introduce unacceptable variability and likely alter the outcome of key experiments in Graves' disease and ophthalmopathy research.

! Neutral antagonists may not suppress basal TSHR signaling, limiting inverse agonism endpoint studies.

! Alternative TSHR ligands may lack verified broad TSAb inhibition across diverse patient sera panels.

! Less soluble analogs can shift in vivo exposure profiles; formulation-dependent response requires review.

• [1] Neumann S, Eliseeva E, McCoy JG, Napolitano G, Giuliani C, Monaco F, Huang W, Gershengorn MC. A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. J Clin Endocrinol Metab. 2011 Feb;96(2):548-54. doi: 10.1210/jc.2010-1935. PMID: 21123444; PMCID: PMC3048317. View Source
• [2] Turcu AF, Kumar S, Neumann S, Coenen M, Iyer S, Chiriboga P, Gershengorn MC, Bahn RS. A small molecule antagonist inhibits thyrotropin receptor antibody-induced orbital fibroblast functions involved in the pathogenesis of Graves ophthalmopathy. J Clin Endocrinol Metab. 2013 May;98(5):2153-9. doi: 10.1210/jc.2013-1149. PMID: 23482611. View Source

NCGC00229600: Key Differentiation Evidence

Allosteric Inverse Agonism vs. Neutral Antagonism

NCGC00229600 is an allosteric inverse agonist, a functional class distinct from neutral antagonists. It inhibits basal cAMP production by 53% at 30 µM in a model cell system, demonstrating its ability to suppress constitutive receptor activity . In direct contrast, the related compound NCGC00242595 (termed '2') is a TSHR neutral antagonist and does not inhibit basal HA production, only blocking stimulated signaling [1]. This functional divergence is critical: NCGC00229600 is the appropriate tool for studies requiring suppression of the entire signaling landscape, including ligand-independent activity.

Inverse agonism vs. neutral antagonism

Class-level

53%

basal cAMP inhibition at 30 µM

Supports inverse agonism endpoint differentiation

Neutral antagonist comparator showed no basal inhibition; HEK-TSHR overexpression model

Evidence Dimension	Inhibition of basal receptor signaling
Target Compound Data	Inhibited basal cAMP production by 53% at 30 µM
Comparator Or Baseline	NCGC00242595 (TSHR neutral antagonist)
Quantified Difference	Qualitative difference: Inverse agonist (suppresses basal signaling) vs. Neutral antagonist (does not suppress basal signaling)
Conditions	Model HEK-EM293 cells stably overexpressing human TSHRs; primary cultures of GO orbital fibroblasts

Why This Matters

Procurement of the incorrect functional class (e.g., a neutral antagonist instead of an inverse agonist) would completely invalidate experiments designed to study basal or constitutive TSHR activity.

• [1] Turcu AF, Kumar S, Neumann S, Coenen M, Iyer S, Chiriboga P, Gershengorn MC, Bahn RS. A small molecule antagonist inhibits thyrotropin receptor antibody-induced orbital fibroblast functions involved in the pathogenesis of Graves ophthalmopathy. J Clin Endocrinol Metab. 2013 May;98(5):2153-9. doi: 10.1210/jc.2013-1149. PMID: 23482611. View Source

Broad-Spectrum TSAb Antagonism Across Patient Sera

A key differentiator for NCGC00229600 is its proven ability to broadly inhibit the stimulatory effects of a wide range of patient-derived thyroid-stimulating antibodies (TSAbs). The compound inhibited cAMP production stimulated by all 30 sera from a cohort of GD patients, with a mean inhibition of 39 ± 2.6% [1]. This demonstrates universal antagonism against diverse TSAbs. In contrast, while compounds like NIDDK/CEB-52 and ML224 are potent TSHR antagonists (IC50s of 4.2 µM and 2.3 µM for TSH-stimulated cAMP, respectively), their reported validation is primarily against TSH or a single monoclonal antibody, lacking the demonstrated breadth of efficacy against a panel of patient-derived polyclonal TSAbs .

Broad TSAb antagonism across sera

Head-to-head

NCGC00229600: 39 ± 2.6% mean inhibition; active against 30/30 (100%) sera

Predecessor NCGC00161856: tested against only 4 sera; breadth uncharacterized

Supports broad patient-derived TSAb panel evaluation

Allosteric mechanism postulated to underlie universal inhibition

Evidence Dimension	Inhibition of TSAb-stimulated signaling
Target Compound Data	Inhibited cAMP production by 39 ± 2.6% by all 30 GD patient sera tested.
Comparator Or Baseline	NIDDK/CEB-52 (IC50 4.2 µM vs. TSH) and ML224 (IC50 2.3 µM vs. TSH)
Quantified Difference	NCGC00229600 is validated for universal antagonism of 30 patient sera; comparator validation is limited to recombinant ligands.
Conditions	HEK-EM293 cells stably overexpressing human TSHRs, stimulated by 30 different GD patient sera.

Why This Matters

For studies aiming to model the complex, polyclonal autoimmune response in GD, NCGC00229600 offers a uniquely validated and robust tool, whereas other antagonists may have unproven or variable efficacy against different patient-derived antibodies.

• [1] Neumann S, Eliseeva E, McCoy JG, Napolitano G, Giuliani C, Monaco F, Huang W, Gershengorn MC. A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. J Clin Endocrinol Metab. 2011 Feb;96(2):548-54. doi: 10.1210/jc.2010-1935. PMID: 21123444; PMCID: PMC3048317. View Source

Enhanced Drug-Like Properties and Solubility

The functional impact of NCGC00229600 is directly quantified in a therapeutically relevant primary human cell system. In undifferentiated orbital fibroblasts from patients with Graves' ophthalmopathy (GO), NCGC00229600 inhibited hyaluronan (HA) production—a key pathogenic process—in a dose-dependent manner, with a half-maximal inhibitory concentration (IC50) of 830 nM [1]. This potency is a critical benchmark. The earlier first-generation TSHR inverse agonist, NCGC00161856, demonstrated an IC50 of 3.0 µM for inhibiting basal cAMP production, suggesting NCGC00229600 is a more potent and optimized tool .

Solubility & drug-like properties

Head-to-head

≥2.5 mg/mL

aqueous suspension; DMSO ≥10 mM

Supports formulation-dependent exposure context

Pyridinylmethyl substituent improved solubility over furanyl predecessor

Evidence Dimension	Inhibition of pathogenic HA production in primary cells
Target Compound Data	Half-maximal inhibitory concentration (IC50) for HA production = 830 nM.
Comparator Or Baseline	NCGC00161856 (first-generation TSHR inverse agonist)
Quantified Difference	830 nM for NCGC00229600 vs. 3.0 µM for NCGC00161856 in related functional assays (approx. 3.6-fold difference in potency).
Conditions	Primary cultures of undifferentiated GO orbital fibroblasts, stimulated by monoclonal TSAb M22.

Why This Matters

The 830 nM IC50 in a disease-relevant primary cell functional assay provides a clear, quantitative benchmark for researchers, demonstrating its utility for in vitro GO studies and distinguishing it from less potent historical compounds.

• [1] Turcu AF, Kumar S, Neumann S, Coenen M, Iyer S, Chiriboga P, Gershengorn MC, Bahn RS. A small molecule antagonist inhibits thyrotropin receptor antibody-induced orbital fibroblast functions involved in the pathogenesis of Graves ophthalmopathy. J Clin Endocrinol Metab. 2013 May;98(5):2153-9. doi: 10.1210/jc.2013-1149. PMID: 23482611. View Source

TPO mRNA Suppression in Primary Human Thyrocytes

Reproducible in vitro experimentation requires well-defined physicochemical properties. NCGC00229600 has a reported solubility of 50 mg/mL (104.26 mM) in DMSO . This high solubility facilitates the preparation of concentrated stock solutions, which is essential for minimizing solvent effects in cellular assays and enables robust dose-response studies. This property is a practical, quantifiable advantage over other TSHR modulators with poorer solubility profiles, which can confound experimental results due to precipitation or the need for higher DMSO concentrations.

TPO mRNA suppression in thyrocytes

Context-dependent

NCGC00229600: 65 ± 2.0% inhibition across 30 sera; quantitative panel

NIDDK/CEB-52: qualitative TPO inhibition; no large-panel quantitative data

Supports thyroid pharmacodynamic biomarker context

Primary human thyrocytes with endogenous TSHR; cross-study comparison

Evidence Dimension	Solubility in DMSO
Target Compound Data	50 mg/mL (104.26 mM)
Comparator Or Baseline	Class-level inference (other small-molecule TSHR modulators may have lower solubility)
Quantified Difference	High solubility enables reliable preparation of concentrated stock solutions, reducing solvent artifacts.
Conditions	Standard in vitro assay preparation in DMSO.

Why This Matters

High DMSO solubility is a critical, quantifiable parameter for procurement, ensuring that the compound can be reliably formulated for a wide range of in vitro assay concentrations without technical complications.

NCGC00229600: Optimal Application Scenarios

Graves' Hyperthyroidism Modeling

Researchers studying the pathophysiology of Graves' hyperthyroidism can use NCGC00229600 as a validated chemical probe to block TSHR activation by a diverse panel of patient-derived sera. Its demonstrated ability to inhibit cAMP production across 100% of 30 patient samples (with a mean inhibition of 39 ± 2.6%) makes it an ideal tool for experiments requiring consistent antagonism of polyclonal TSAbs, such as studying downstream signaling pathways or screening for novel therapeutic targets [1].

Constitutively Active TSHR Mutant Studies

For investigations into Graves' ophthalmopathy (GO), NCGC00229600 is the compound of choice for blocking TSHR-mediated hyaluronan (HA) production. Its potent and dose-dependent inhibition of HA synthesis in primary orbital fibroblasts (IC50 = 830 nM) provides a clear benchmark for in vitro studies of GO pathogenesis. This application is further strengthened by its demonstrated ability to suppress basal, TSH-stimulated, and TSAb-stimulated cAMP and Akt phosphorylation in these cells [2].

GO Drug Discovery with Orbital Fibroblasts

Studies aimed at dissecting the mechanisms of constitutive (ligand-independent) TSHR activity require an inverse agonist. NCGC00229600 is a validated tool for this purpose, as evidenced by its 53% inhibition of basal cAMP production at 30 µM. This is in contrast to neutral antagonists like NCGC00242595, which do not affect basal activity. Therefore, NCGC00229600 is essential for experiments focused on the role of tonic TSHR signaling in thyroid cell biology or in constitutively active TSHR mutants .

In Vivo Pharmacodynamic Studies

The high DMSO solubility of NCGC00229600 (50 mg/mL) ensures the straightforward and reproducible preparation of stock solutions, a critical factor for minimizing solvent artifacts in cell-based assays. This property supports its use in detailed dose-response studies, combination treatments, and high-throughput screening applications where compound handling and solubility are paramount for obtaining reliable and interpretable data .

Application

Selection Property

Validation Focus

Graves' hyperthyroidism modeling

Broad TSAb antagonism profile

Sera panel inhibition coverage assessment

Constitutively active TSHR mutant studies

Inverse agonism activity

Basal cAMP suppression endpoint verification

GO drug discovery with orbital fibroblasts

Reported orbital fibroblast activity

cAMP reduction in GOF models

In vivo pharmacodynamic studies

Formulation-dependent exposure context

Oral/IP administration exposure-model review

• [1] Neumann S, Eliseeva E, McCoy JG, Napolitano G, Giuliani C, Monaco F, Huang W, Gershengorn MC. A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. J Clin Endocrinol Metab. 2011 Feb;96(2):548-54. doi: 10.1210/jc.2010-1935. PMID: 21123444; PMCID: PMC3048317. View Source
• [2] Turcu AF, Kumar S, Neumann S, Coenen M, Iyer S, Chiriboga P, Gershengorn MC, Bahn RS. A small molecule antagonist inhibits thyrotropin receptor antibody-induced orbital fibroblast functions involved in the pathogenesis of Graves ophthalmopathy. J Clin Endocrinol Metab. 2013 May;98(5):2153-9. doi: 10.1210/jc.2013-1149. PMID: 23482611. View Source